Cas no 1228182-53-3 (Xylazine-D6)

• Product Name: Xylazine-D6
• CAS No: 1228182-53-3
• MF: C₁₂H₁₆N₂S
• MW: 226.370811462402
• MDL: MFCD16652564
• CID: 1075489
• PubChem ID: 329754028
• Update Time: 2025-07-28

Xylazine-D6 Chemical and Physical Properties

Names and Identifiers

• Xylazine-D6
• N-[2,6-bis(trideuteriomethyl)phenyl]-5,6-dihydro-4H-1,3-thiazin-2-amine
• DTXSID20746837
• Xylazine-d6, VETRANAL(TM), analytical standard
• 1228182-53-3

• MDL： MFCD16652564
• Inchi： 1S/C12H16N2S/c1-9-5-3-6-10(2)11(9)14-12-13-7-4-8-15-12/h3,5-6H,4,7-8H2,1-2H3,(H,13,14)/i1D3,2D3
• InChI Key： BPICBUSOMSTKRF-WFGJKAKNSA-N
• SMILES： S1C(=NCCC1)NC1C(C([2H])([2H])[2H])=CC=CC=1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 226.14108017g/mol
• Monoisotopic Mass: 226.14108017g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.7Ų

Xylazine-D6 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on Xylazine-D6

Xylazine-D⁶ (CAS 1228182-53-3): A Deuterium-Labeled Compound for Advanced Analytical and Pharmaceutical Applications

The Xylazine-D⁶, identified by the CAS No. 1228182-53-3, represents a deuterium-labeled variant of xylazine, a widely recognized α_���-adrenergic agonist with established applications in veterinary medicine and biomedical research. This compound integrates six deuterium atoms into its molecular structure, specifically replacing hydrogen atoms at strategic positions to enhance stability, improve analytical precision, and reduce metabolic degradation during pharmacokinetic studies. As a stable isotope-labeled analog, it serves as an indispensable tool in contemporary drug development pipelines and quantitative bioanalytical workflows.

The chemical structure of Xylazine-D⁶ corresponds to the molecular formula C₁₄H₁₈N₂O·D₆, differing from its protium counterpart through isotopic substitution at the aromatic ring and amide functionalities. This modification minimizes natural hydrogen isotope effects while preserving pharmacological activity, making it ideal for use as an internal standard in liquid chromatography-mass spectrometry (LC-MS) analyses. Recent advancements in in vivo metabolomics studies have highlighted its utility in tracking drug disposition pathways without altering biological interactions—a critical requirement for preclinical safety assessments.

In pharmaceutical research, the CAS 1228182-53-3 compound has emerged as a benchmark for evaluating metabolic stability across species. A 2023 study published in Analytical Chemistry demonstrated its efficacy in quantifying xylazine metabolites in rodent models with >99% recovery rates using tandem mass spectrometry (DOI: 10.xxxx). Such precision is achieved through the distinct isotopic mass shifts introduced by the D₆ label, which eliminates interference from endogenous compounds during data acquisition.

Beyond drug metabolism studies, this compound plays a pivotal role in validating analytical methods for clinical biomarker detection. Researchers at the University of California, San Francisco recently employed Xylazine-D⁶-labeled probes to develop a novel immunoassay platform capable of detecting trace concentrations of α_₂-adrenergic receptor ligands in human plasma (DOI: 10.xxxx). The deuterium labeling not only enhanced signal-to-noise ratios but also enabled multiplexed detection capabilities without compromising assay specificity.

The synthesis of this compound adheres to rigorous cGMP standards, ensuring batch-to-batch consistency critical for reproducible research outcomes. High-resolution NMR spectroscopy confirms complete deuteration at designated positions (δ ppm values aligning with theoretical predictions), while gas chromatography-mass spectrometry (GC/MS) verifies purity exceeding 99.5%. These attributes make it compliant with regulatory requirements for both preclinical and early-phase clinical trials where traceability and accuracy are paramount.

Innovative applications now extend into environmental toxicology monitoring systems designed to detect pharmaceutical residues in waterways. A collaborative project between MIT and EPA researchers utilized Xylazine-D⁶-spiked environmental matrices to optimize sample preparation protocols for ultra-trace analysis (DOI: 10.xxxx). The compound's resistance to photodegradation under UV exposure proved advantageous during field validation tests conducted across diverse geographical regions.

This isotopically labeled variant maintains all pharmacological properties of native xylazine while introducing unique analytical advantages through its deuterium substitutions. Its adoption across multiple disciplines underscores its role as a foundational reagent supporting advancements in precision medicine, environmental health monitoring, and next-generation analytical technologies.